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Abstract

Basic Red 46, a cationic azo dye, holds significant importance in the textile industry, primarily
for the coloration of acrylic fibers. Its vibrant bluish-red hue, coupled with good fastness
properties on acrylic substrates, has established it as a key dyestuff for a variety of textile
applications. This technical guide provides a comprehensive overview of the commercial
applications of Basic Red 46, with a focus on its chemical and physical properties, synthesis,
detailed application methodologies in textile dyeing, and its environmental and toxicological
profile. The information is curated to be a valuable resource for researchers, scientists, and
professionals in related fields, presenting quantitative data in structured tables and detailed
experimental protocols where available in the public domain.

Introduction

Basic Red 46, with the Colour Index number 110825 and CAS number 12221-69-1, is a
monoazo dye characterized by the presence of a cationic charge in its molecule. This charge is
responsible for its high affinity for acrylic fibers, which contain anionic groups. The dye is
typically supplied as a dark red powder and is soluble in water.[1] Its primary commercial
application lies in the dyeing and printing of acrylic and its blends, where it imparts a bright,
bluish-red color.[1][2] It is also used to a lesser extent for dyeing acid-modified polyester.[2]
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Chemical and Physical Properties

A summary of the key chemical and physical properties of Basic Red 46 is presented in Table
1. This data is essential for understanding the dye's behavior in various applications and its
environmental fate.

Property Value Reference
Cl Name Basic Red 46 [1]
Cl Number 110825 [1]
CAS Number 12221-69-1 [1]
Molecular Formula C18H21BrN6 [1]
Molecular Weight 401.3 g/mol [1]
Appearance Dark red powder [2]
Solubility in Water 80 g/L at 30°C [2]
Solubility in Conc. Sulfuric Acid  Soluble [1]
Light Fastness (Acrylic) 7 [3]
Soaping Fastness (Fading) 5 [3]
Soaping Fastness (Staining) 5 [3]
Perspiration Fastness (Fading) 5 [3]

Perspiration Fastness
o 5 [3]
(Staining)

Synthesis of Basic Red 46

The synthesis of Basic Red 46 involves a multi-step process typical for azo dyes, which
includes diazotization and coupling, followed by quaternization. While detailed industrial
synthesis protocols are proprietary, the general chemical pathway is understood.

Synthesis Workflow
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Caption: General synthesis pathway of Basic Red 46.

Experimental Protocol (General Description)

A detailed, step-by-step experimental protocol for the synthesis of Basic Red 46 is not readily
available in public literature. However, the general procedure can be outlined as follows:

o Diazotization: 5-Amino-1H-1,2,4-triazole-3-carboxylic acid is diazotized using sodium nitrite
in the presence of a strong acid, typically hydrochloric acid, at a low temperature (0-5°C) to
form the corresponding diazonium salt.

e Azo Coupling: The resulting diazonium salt is then coupled with N-methyl-N-benzylaniline in
a suitable reaction medium. The coupling reaction is typically carried out under controlled pH
conditions.

o Decarboxylation and Quaternization: The intermediate azo dye then undergoes
decarboxylation, followed by a quaternization step to introduce the cationic charge, yielding
the final Basic Red 46 dye.

 Purification: The synthesized dye is then purified, often by precipitation, filtration, and drying,
to achieve the desired quality and concentration.

Commercial Application: Dyeing of Acrylic Fibers

The primary commercial application of Basic Red 46 is in the dyeing of acrylic fibers. The
cationic nature of the dye allows it to form strong ionic bonds with the anionic sulfonate (-
SOS3H) or carboxylate (-COOH) groups present in the acrylic polymer, resulting in dyeings with
good fastness properties.
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Acrylic Dyeing Workflow
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Caption: A typical workflow for dyeing acrylic fibers with Basic Red 46.

Experimental Protocol for Acrylic Dyeing

The following is a generalized experimental protocol for dyeing acrylic fibers with Basic Red 46,
based on common practices in the textile industry. Specific parameters may be adjusted based
on the desired shade, fiber type, and equipment.

Materials and Equipment:

Acrylic fiber (yarn or fabric)

e Basic Red 46 dye

o Acetic acid (or a suitable buffer system to maintain acidic pH)

e Sodium acetate (as a buffering agent)

e Glauber's salt (sodium sulfate, as a leveling agent)

e Retarding agent (optional, for level dyeing)

o Laboratory dyeing machine (e.g., beaker dyer)

o Beakers, graduated cylinders, and a balance

pH meter
Procedure:

o Pre-treatment: The acrylic material is first scoured (washed) to remove any impurities, oils, or
sizes that could interfere with dyeing. It is then thoroughly rinsed.

e Dye Bath Preparation:

o Calculate the required amounts of dye and auxiliary chemicals based on the weight of the
goods (owg) and the desired shade percentage. A typical recipe is provided in Table 2.

o The dye is first pasted with a small amount of cold water and then dissolved in hot water.
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o The required amount of water (liquor ratio, e.g., 1:20 to 1:40) is taken in the dyeing vessel.

o The auxiliary chemicals (acetic acid, sodium acetate, Glauber's salt) are added to the
dyebath and mixed well.

o The dissolved dye solution is then added to the dyebath.
e Dyeing:
o The pre-wetted acrylic material is introduced into the cold dyebath.

o The temperature of the dyebath is gradually raised to the dyeing temperature (typically 80-
100°C) at a controlled rate (e.g., 1-2°C/minute). A slower rate of temperature rise is crucial
for achieving level dyeing.

o Dyeing is continued at the boil for 30 to 60 minutes, depending on the depth of the shade.
¢ Post-treatment:

o After dyeing, the bath is cooled down gradually to about 60-70°C before draining. Rapid
cooling can cause the acrylic fiber to become stiff and harsh.

o The dyed material is then rinsed thoroughly with cold water.

o A soaping treatment with a non-ionic detergent at 60-70°C for 15-20 minutes can be
carried out to remove any unfixed dye and improve fastness properties.

o Finally, the material is rinsed again and dried.

Table 2: Typical Recipe for Acrylic Dyeing with Basic Red 46
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Concentration (%

Component Purpose Reference
owg)
) X% (depending on
Basic Red 46 Colorant [2]
shade)
. . pH control (acidic
Acetic Acid 1.0-2.0% ) [2]
medium)
Sodium Acetate 0.5-1.0% Buffering agent [2]
Glauber's Salt 5.0 - 10.0% Leveling agent [4]
. Controls dye uptake
Retarding Agent 0.5-2.0% [51[6]
rate
Liquor Ratio 1:20 - 1:40
Dyeing Temperature 95 -100°C [4]

Dyeing Time

30 - 60 minutes

[4]

pH

40-55

[2]14]

Environmental and Toxicological Profile

The environmental and toxicological aspects of Basic Red 46 are of increasing concern due to

the potential for contamination of wastewater from textile dyeing facilities. As an azo dye, there

is also concern about the potential formation of aromatic amines under reductive conditions,

although specific data for Basic Red 46 is limited in the public domain.

Environmental Fate and Treatment

Basic Red 46 is not readily biodegradable, and its presence in water bodies can reduce light

penetration, affecting aquatic ecosystems.[6] Consequently, various methods for its removal

from wastewater have been investigated.

Wastewater Treatment Methods:

o Adsorption: Activated carbon and other low-cost adsorbents have shown effectiveness in

removing Basic Red 46 from aqueous solutions. The adsorption process is influenced by
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factors such as pH, adsorbent dose, and contact time.[7]

o Advanced Oxidation Processes (AOPs): AOPs, such as ozonation and photocatalysis, can
degrade the dye molecule, leading to decolorization and mineralization.[8]

o Coagulation-Flocculation: This method involves the use of coagulants to destabilize the dye
particles and facilitate their removal by sedimentation.

Degradation Pathway (Conceptual)

The degradation of Basic Red 46 by advanced oxidation processes typically involves the
generation of highly reactive hydroxyl radicals (*OH) that attack the chromophoric azo bond (-
N=N-) and other parts of the dye molecule.
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Caption: Conceptual degradation pathway of Basic Red 46 via AOPs.

Toxicology

Detailed toxicological data for Basic Red 46 is not extensively available in the public domain.

However, as with many synthetic dyes

, it is recommended to handle it with care, using

appropriate personal protective equipment to avoid skin and eye contact, and inhalation of the
powder. Some studies have investigated the cytotoxic effects of Basic Red 46 on human cell

lines, indicating its potential for toxicological research.[9]
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Conclusion

Basic Red 46 remains a commercially significant dye for the textile industry, particularly for
acrylic fibers, due to its vibrant color and good performance characteristics. Understanding the
technical aspects of its application, as outlined in this guide, is crucial for achieving optimal
dyeing results. Concurrently, the environmental and toxicological profile of the dye necessitates
responsible handling and the implementation of effective wastewater treatment strategies to
mitigate its impact. Further research into detailed toxicological profiles and more efficient and
sustainable application and degradation methods is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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